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Compound of Interest

Compound Name: 2-Nitro-9-fluorenone

CAS No.: 3096-52-4

Cat. No.: B187283 Get Quote

Executive Safety Brief
Do not treat 2-Nitro-9-fluorenone (2-NF) as a standard organic reagent. While the parent

compound (9-fluorenone) is primarily an irritant, the addition of the nitro group at the C2

position significantly alters its toxicological profile. Nitro-PAHs (Polycyclic Aromatic

Hydrocarbons) are well-documented bacterial mutagens (Ames test positive) and suspected

human genotoxins [1].

Core Directive: All disposal procedures must aim for complete thermal destruction

(incineration). Under no circumstances should this compound enter municipal water systems or

be disposed of in standard trash, regardless of quantity.

Physicochemical & Hazard Profile
Understanding the "why" behind the disposal protocols is essential for compliance. 2-NF is

lipophilic and persistent, meaning it bioaccumulates rather than diluting in water.
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Property Data Operational Implication

CAS Number 3096-52-4 Use for specific waste labeling.

Physical State Yellow Solid / Powder
High dust potential; use static-

free tools.

Solubility
Insoluble in water; Soluble in

DCM, Acetone, Toluene

Rinsing with water alone is

ineffective.

GHS Classification Warning
Mutagenic photoproduct

potential.

Hazard Codes H315, H319, H335
Irritating to eyes, skin,

respiratory system.

Reactivity Sensitive to UV light
Store in amber vials; waste

must be opaque.

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Compound)
Context: Expired reagents, weighing boat residues, or spill cleanup materials.

Containment: Do not place loose powder directly into a waste drum. Place the material into a

sealable polyethylene bag or a screw-top jar.

Segregation: Segregate from strong oxidizers (e.g., perchlorates, nitrates) to prevent

potential nitrated-compound instability.

Labeling: Apply a hazardous waste label with the following specific text:

Chemical Name: 2-Nitro-9-fluorenone[1]

Hazard Checkbox: Toxic / Irritant / Suspected Mutagen[2]

Note: "Nitro-PAH Solid – For Incineration Only"

B. Liquid Waste (Reaction Mixtures & Mother Liquors)
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Context: 2-NF dissolved in organic solvents (DCM, Acetone, Methanol).

Solvent Compatibility Check:

Halogenated Stream: If dissolved in Dichloromethane (DCM) or Chloroform.

Non-Halogenated Stream: If dissolved in Acetone, Methanol, or Ethyl Acetate.

Precipitation Warning: If mixing waste streams, ensure 2-NF does not precipitate out of

solution, which can create "hot spots" of solid sludge at the bottom of the drum.

No Drain Disposal: Strictly prohibited. 2-NF is toxic to aquatic life with long-lasting effects.[3]

[4]

C. Contaminated Glassware & Tools
Context: Flasks, spatulas, and stir bars.

Primary Rinse: Rinse glassware with a solvent in which 2-NF is highly soluble (Acetone or

DCM). Collect this rinse into the appropriate liquid waste container.

Secondary Wash: Wash with an industrial surfactant (e.g., Alconox) and water.

Verification: Under UV light (365 nm), check for fluorescence. 2-NF derivatives often

fluoresce; if residue remains, repeat the solvent rinse.

Emergency Spill Management
Causality: Dry sweeping creates dust aerosols, increasing inhalation risk of a mutagenic

substance.

Evacuate & Ventilate: Clear the immediate area.

PPE Upgrade: Wear double nitrile gloves, lab coat, and an N95 (or P100) respirator if

powder is airborne.

Wet Method Cleanup:

Cover the spill with paper towels.
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Dampen towels with Acetone or Methanol (do not flood).

Wipe inward from the periphery to the center.

Disposal: Place all contaminated towels and gloves into a sealed hazardous waste bag (See

Section 3A).

Waste Stream Decision Matrix (Visual Workflow)
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Figure 1: Decision matrix for segregating 2-Nitro-9-fluorenone waste streams to ensure

regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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